Cas no 2137599-28-9 (5-(1-Aminopropyl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-(1-Aminopropyl)-1,3-oxazole-4-carboxylic acid
• CAS No: 2137599-28-9
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 6034970
• PubChem ID: 165744123
• Update Time: 2025-05-19

5-(1-Aminopropyl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-aminopropyl)-1,3-oxazole-4-carboxylic acid
• EN300-719046
• 2137599-28-9
• 5-(1-Aminopropyl)-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C7H10N2O3/c1-2-4(8)6-5(7(10)11)9-3-12-6/h3-4H,2,8H2,1H3,(H,10,11)
• InChI Key： MXBLFRDKYPMWIQ-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)O)=C1C(CC)N

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 89.4Ų

Additional information on 5-(1-Aminopropyl)-1,3-oxazole-4-carboxylic acid

Introduction to 5-(1-Aminopropyl)-1,3-oxazole-4-carboxylic acid (CAS No. 2137599-28-9)

5-(1-Aminopropyl)-1,3-oxazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137599-28-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its structural versatility and potential applications in drug discovery and medicinal chemistry. The compound features a 1,3-oxazole core, a motif well-known for its presence in numerous biologically active molecules, coupled with an amine-substituted propyl side chain and a carboxylic acid functionality at the 4-position of the oxazole ring. Such structural attributes make it a valuable scaffold for designing novel therapeutic agents.

The 1,3-oxazole ring is a six-membered aromatic heterocycle containing two oxygen atoms at positions 1 and 3. This structural feature imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of the carboxylic acid group at the 4-position enhances the compound's solubility in polar solvents and provides a site for further functionalization, such as esterification or amidation, which can modulate its pharmacokinetic properties. Additionally, the amine-substituted propyl chain introduces basicity and potential hydrogen bonding capabilities, which are critical for binding to biological receptors.

In recent years, there has been growing interest in oxazole derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that oxazoles exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern of 5-(1-Aminopropyl)-1,3-oxazole-4-carboxylic acid positions it as a promising candidate for further exploration in these areas. For instance, modifications to the propyl chain or the carboxylic acid moiety could enhance binding affinity to target proteins or enzymes involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery pipelines, simple yet structurally diverse compounds like 5-(1-Aminopropyl)-1,3-oxazole-4-carboxylic acid serve as starting points for generating libraries of analogs through combinatorial chemistry or solid-phase synthesis. The flexibility offered by its core structure allows chemists to systematically vary substituents while retaining key pharmacological features. This approach has been successfully employed in hit identification programs to screen for novel bioactive entities.

Recent advancements in computational chemistry have further enhanced the utility of such intermediates. Molecular docking simulations can predict how 5-(1-Aminopropyl)-1,3-oxazole-4-carboxylic acid interacts with biological targets at the atomic level. These predictions guide experimental efforts by highlighting regions of interest for modification or by validating hypotheses about mechanism of action. For example, computational studies might reveal that the amine group preferentially binds to a specific pocket on an enzyme target, suggesting that enhancing this interaction could improve drug efficacy.

The synthesis of 5-(1-Aminopropyl)-1,3-oxazole-4-carboxylic acid presents an interesting challenge due to the need to construct both the oxazole ring and introduce the propylamine functionality in a regioselective manner. Traditional synthetic routes often involve cyclocondensation reactions between appropriate precursors followed by nucleophilic substitution or reduction steps. However, modern synthetic methodologies have introduced more efficient and sustainable approaches. Catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions now offer streamlined pathways to complex heterocycles like this one without excessive waste generation.

The pharmaceutical industry is increasingly focused on green chemistry principles, prompting researchers to develop synthetic strategies that minimize hazardous reagents and maximize atom economy. The preparation of 5-(1-Aminopropyl)-1,3-oxazole-4-carboxylic acid exemplifies this trend when carried out under mild conditions using recyclable catalysts or solvent-free reactions. Such innovations not only reduce costs but also align with regulatory pressures favoring environmentally conscious manufacturing processes.

Beyond its direct applications in drug development,5-(1-Aminopropyl)-1,3-oxazole-4-carboxylic acid may find utility as an intermediate in agrochemical research or material science applications where similar heterocyclic structures are employed for their functional properties. Its ability to serve multiple roles underscores its versatility as a chemical entity worthy of continued investigation.

In conclusion,5-(1-Aminopropyl)-1,3-oxazole-4-carboxylic acid (CAS No. 2137599-28-9) represents an intriguing compound with significant potential across multiple domains of chemical research and industrial application. Its unique structural features—combining an oxazole core with an amine-substituted propyl chain and a carboxylic acid group—make it a valuable scaffold for medicinal chemists seeking novel therapeutic agents while also serving as a model system for exploring advanced synthetic methodologies aligned with sustainable chemistry principles.